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Introduction
The detection of human fecal contamination in water sources is critical for public health and

environmental monitoring. Traditional methods for assessing fecal contamination often rely on

the cultivation of indicator bacteria, which can be time-consuming and may not accurately

reflect the presence of human-specific pathogens. Molecular methods, such as quantitative

reverse transcription PCR (RT-qPCR), offer a rapid, sensitive, and specific alternative. This

application note details a protocol for the detection of human fecal contamination in water

samples using a Quasar 670-based RT-qPCR assay targeting the Pepper Mild Mottle Virus

(PMMoV). PMMoV is a plant virus that is highly abundant in the human diet and is

consequently found in high concentrations in human feces, making it a reliable and specific

biomarker for human fecal contamination.[1] The use of the Quasar 670 fluorophore, a

spectrally distinct dye, allows for robust detection and the potential for multiplexing with other

targets.
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Principle
This method involves a multi-step process that begins with the concentration of viral particles

from water samples. Subsequently, viral RNA is extracted and purified. The purified RNA is

then used as a template in a one-step RT-qPCR assay. This assay utilizes a specific primer

and probe set to amplify and detect the PMMoV RNA. The probe is labeled with the Quasar
670 fluorophore, which emits a fluorescent signal upon amplification. The intensity of the

fluorescent signal is proportional to the amount of PMMoV RNA present in the sample, allowing

for quantitative analysis.

Performance Characteristics
The performance of PMMoV RT-qPCR assays for the detection of human fecal contamination

has been evaluated in numerous studies. The following table summarizes typical performance

characteristics.

Parameter
Performance
Characteristics

Reference

Target
Pepper Mild Mottle Virus

(PMMoV) RNA
[1]

Fluorophore Quasar 670 (Cy5 channel) [2]

Limit of Detection (LOD)
Approximately 80-100 copies

per reaction
[3][4]

Specificity for Human Feces

High (pooled-specificity of 90%

for untreated domestic

wastewater)

[5][6]

Sensitivity for Human Feces

High (pooled-sensitivity of

100% for untreated domestic

wastewater)

[5][6]

Concentration in Raw Sewage
Typically ranges from 10^6 to

10^7 genome copies per liter
[7]
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The overall experimental workflow for the detection of human fecal contamination using the

Quasar 670-based PMMoV RT-qPCR assay is depicted below.

Sample Preparation Nucleic Acid Extraction Analysis

Water Sample Collection Virus Concentration
(e.g., PAC Precipitation)

 

RNA Extraction One-Step RT-qPCR
(Quasar 670 Detection)

Data Analysis
 

Click to download full resolution via product page

Fig. 1: Experimental workflow for PMMoV detection.

Detailed Experimental Protocols
Protocol 1: Virus Concentration from Water Samples
using Poly-Aluminum Chloride (PAC) Precipitation
This protocol is a rapid and simple method for concentrating viral particles from sewage

samples.

Materials:

50 mL conical tubes

Poly-Aluminum Chloride (PAC) solution

Centrifuge

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Collect 40 mL of the water sample in a 50 mL conical tube.

Add PAC solution to the water sample. The optimal concentration of PAC may need to be

determined empirically but is typically in the range of 1:100 (v/v).
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Incubate the mixture at room temperature for 15-20 minutes with gentle agitation. This allows

for the formation of a precipitate with adsorbed viral particles.

Centrifuge the tube at 4,500 x g for 20 minutes to pellet the precipitate.

Carefully decant and discard the supernatant.

Resuspend the pellet in 1-2 mL of PBS. The concentrated sample is now ready for RNA

extraction.

Protocol 2: Viral RNA Extraction
This protocol outlines a general procedure for viral RNA extraction from the concentrated water

sample. Commercial kits are widely available and should be used according to the

manufacturer's instructions for optimal results.

Materials:

Concentrated water sample from Protocol 5.1

Viral RNA extraction kit (e.g., Zymo Research Quick-DNA/RNA™ Water Kit or similar)

Microcentrifuge

Nuclease-free water

Procedure:

Follow the manufacturer's protocol for the chosen viral RNA extraction kit.

Typically, this involves lysing the viral particles to release the RNA.

The lysate is then passed through a spin column that binds the RNA.

The column is washed to remove impurities.

Finally, the purified RNA is eluted from the column using nuclease-free water.

The extracted RNA should be stored at -80°C until use.
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Protocol 3: One-Step RT-qPCR for PMMoV Detection
using GoTaq® Enviro PMMoV Quant Kit, Quasar® 670
This protocol is based on the GoTaq® Enviro PMMoV Quant Kit, Quasar® 670.

Materials:

GoTaq® Enviro PMMoV Quant Kit, Quasar® 670 (or equivalent)

Purified viral RNA from Protocol 5.2

qPCR instrument with a channel for Cy5/Quasar 670 detection

Nuclease-free pipette tips and tubes

Procedure:

Reaction Setup:

Thaw all kit components on ice.

Prepare a master mix for the desired number of reactions (including standards and no-

template controls) according to the kit's instructions. A typical reaction setup is as follows:

Component Volume per Reaction

GoTaq® Enviro Master Mix, 2X 10 µL

GoScript™ Enzyme Mix 0.4 µL

PMMoV Primer/Probe Mix, Quasar® 670 (20X) 1 µL

Nuclease-Free Water to 15 µL

Total Master Mix Volume 15 µL

Thermal Cycling:

Program the qPCR instrument with the following thermal cycling conditions:
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Step Temperature Duration Cycles

Reverse Transcription 45°C 15 minutes 1

Taq Polymerase

Activation
95°C 2 minutes 1

Denaturation 95°C 15 seconds 40

Annealing/Extension/

Data Collection
60°C 60 seconds

Data Analysis:

Analyze the amplification data according to the qPCR instrument's software.

Generate a standard curve using the provided PMMoV RNA standards.

Determine the concentration of PMMoV RNA in the unknown samples by interpolating

their Cq values from the standard curve.

Logical Relationship Diagram
The following diagram illustrates the logical relationship between the presence of PMMoV and

the assessment of human fecal contamination.
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Fig. 2: PMMoV as an indicator of fecal contamination.

Conclusion
The use of a Quasar 670-based RT-qPCR assay targeting PMMoV provides a rapid, sensitive,

and specific method for the detection of human fecal contamination in water samples. The

detailed protocols and performance characteristics presented in this application note offer a

comprehensive guide for researchers and scientists in implementing this valuable tool for water

quality monitoring and public health protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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